A high-throughput method was proposed to screen coating fillers with both good corrosion-sensing and inhibition performances. SiO2 nanoparticles loaded with different percentages of phenanthroline (Phen) and 1-hexadecyl-3-methylimidazolium chloride (HDMIC) were prepared (Ph-HD@SN) using a multi-channel synthesis instrument. The corrosion-sensing ability of different Ph-HD@SN to detect Fe2+ ions can be determined by spectrophotometric method within 30 s. The corrosion inhibition effect of Ph-HD@SN was evaluated by visual assessment and quantification of iron dissolution from carbon steel in NaCl solutions containing different nanoparticles. The optimized Ph-HD@SN was incorporated into epoxy coating to achieve the corrosion-sensing and self-healing properties.

This study examines the stress corrosion cracking (SCC) behavior of the Fe39Mn20Co20Cr15Si5Al1 (at.%) high entropy alloy in a salt solution at room temperature. The research employs slow strain-rate tensile tests and advanced analytical techniques, such as electron backscattered diffraction (EBSD) and transmission electron microscopy (TEM), to understand the SCC behavior. Results show that the alloy has a high susceptibility to SCC. The TEM analysis supports a slip-step dissolution model for SCC. The EBSD results suggest that cracks form at boundaries between martensite and austenite phases and propagate through interphase and inter-variant boundaries. Reducing such boundaries may mitigate the alloy's SCC susceptibility.

The effect of silty sand on the dynamic mechanism of corrosion products formed on carbon steel in a CO2 environment containing 3.5 wt% NaCl and 0.1 wt% NaHCO3 is investigated. Silty sand has a dual effect on the corrosion products structure. First, silty sand presents on the surface, and embeds in the Fe3C network. Then, silty sand delays the FeCO3 precipitation, and changes the FeCO3 crystals growth manner and structure. Silty sand decreases active surface area, but this effect is less significant than FeCO3 precipitation. Consequently, silty sand first alleviates, then promotes general corrosion rate, while always alleviates localized corrosion.

The microstructure and corrosion resistance evolution of 316 L heat-affected zone were studied by simulated welding thermal technology. The different thermal simulation parameters affected the ferrite content and grain boundary characteristics. The ferrite content and grain boundary characteristics in thermal simulation samples were studied by Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM). Combining the electrochemical test, it was observed that the Cr-depleted zone existed at the austenite/ferrite interface and the high angle grain boundary (HAGB) of the austenite interface usually became the nucleation point of pitting corrosion.

Water-vapor corrosion behavior of Yb2SiO5/MoSi2-Mullite double-layer environmental barrier coating on Nb based alloy at 1500 °C was investigated systematically. After initial oxidation, the thermal grown oxide (TGO) appearing undulating morphology under the dual action of growth stress and rigid displacement of coating were generated at the interface of Yb2SiO5 and MoSi2-Mullite layer, which induced serious tensile stress according to the theoretical simulation. Moreover, due to the internal diffusion of Yb2O3 and the water-vapor corrosion of Yb2SiO5, pores producing in the Yb2SiO5 layer induced continual thickening of TGO with an approximately line law, which derived horizontal cracking near the TGO layer.

The corrosion behaviors of Cr-coated zirconium alloy (Zr-0.9 Nb) tube were investigated in 70 ppm Li and 3.5 ppm Li+ 1000 ppm B aqueous solutions at 360 °C/18.6 MPa by static autoclave tests, respectively. Results show that Cr coating improves the corrosion resistance of Zr-0.9 Nb under LiOH and Li+B conditions. The corrosion products of Cr coating were Cr2O3 and Cr(OH)3, while the Cr2O3 was more easily transformed into Cr(OH)3 under LiOH conditions. Some of the Cr(OH)3 dissolved in the late stage of corrosion, resulting in the thinning of the oxide film.Data availabilityThe raw/processed data required to reproduce these findings cannot be shared at this time due to technical or time limitations.

In this article, we reveal that the optimal annealing temperature for DSS 2205 differs between acidic and neutral NaCl environments, rendering the limitation of utilizing pitting resistance equivalent number (PREN) to optimize annealing temperature. Elevating the annealing temperature leads to a better corrosion resistance of ferrite phase in the activation zone through Ni redistribution. In acidic NaCl systems, the optimal annealing temperature for DSS 2205 is co-governed by the Ni content and PREN. This conclusion offers a guidance for heat treatment process of DSS to be used in acidic environments.

This study elucidated the corrosion behavior of Ti-0.3Mo-0.8Ni-2Al-xZr (x = 0, 1, 2, 3, 4 and 5 wt.%) alloys utilizing electrochemical techniques and first-principles calculation. Results revealed that the Zr addition refined the lamellar α phase, and the corrosion resistance was monotonically enhanced by increasing the Zr content. The corrosion morphologies indicated that the β phase was more susceptible to corrosion than the α phase possessing a higher Volta potential and work function. The oxide film of the surface acted as a major corrosion influence factor instead of the microstructure of the matrix in determining the corrosion performance of Ti-0.3Mo-0.8Ni-2Al-xZr alloys.

The inherent porous structure of PEO coatings is regarded as a drawback for long-term protection. In this investigation, the presence of pores and defects in the PEO coating was exploited as reservoirs for corrosion inhibitors to generate self-healing properties on AA2024. Smart coating systems were fabricated on the PEO layer in which 8-hydroxyquinoline (8-HQ) and benzotriazole (BTA) were employed as corrosion inhibitive layers followed by a sol-gel sealing. The protective performance relies on the mechanical interlocking between the sol-gel coating and the sublayer plus the sealing ability of the sol-gel in the presence of the intermediate layer.

The corrosion resistance of cathodic arc evaporated Al0.7Cr0.3-xVxN coatings with a vanadium content up to 22.3 at.% has been electrochemically tested in a 0.1 M NaCl-solution. Significant improvement in the open porosity and corrosion rate was observed for coatings with higher V-contents, due to a denser and more refined coating morphology. Further reduction in the open porosity rate was achieved through an annealing step in air at 700 °C. Here, the formation of an AlVO4 top-oxide and underlying oxygen-rich V-depletion zone provides additional sealing of the coating surface, whilst reducing the corrosion current density to a final 1.59×10-9 A/cm2.